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Compound of Interest

Compound Name: 1-Bromo-3,5-dichlorobenzene

Cat. No.: B043179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling, storage, and use of 1-Bromo-
3,5-dichlorobenzene (CAS No. 19752-55-7), a key intermediate in organic synthesis and

medicinal chemistry.[1] Adherence to these protocols is crucial for ensuring laboratory safety

and maintaining the integrity of the compound.

Compound Information and Properties
1-Bromo-3,5-dichlorobenzene is a white to pale yellow or beige-brown crystalline solid at

room temperature.[1][2] It serves as a building block in the synthesis of various halogenated

chemical compounds.[2]

Table 1: Physical and Chemical Properties of 1-Bromo-3,5-dichlorobenzene
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Property Value Reference

Molecular Formula C₆H₃BrCl₂ [3][4][5]

Molecular Weight 225.90 g/mol [4][5][6]

Appearance
White to beige-brown

crystalline powder/solid
[1][2][3]

Melting Point 73-75 °C (lit.) [2][4][5]

Boiling Point 232 °C at 757 mmHg (lit.) [2][4][5]

Solubility

Soluble in common organic

solvents.[1] Generally

insoluble in water.[7]

[1][7]

Flash Point > 110 °C (> 230 °F) [3]

Hazard Identification and Safety Precautions
1-Bromo-3,5-dichlorobenzene is classified as a hazardous substance.[8] It is crucial to

handle this chemical with appropriate safety measures.

Hazard Statements:

Causes skin irritation (H315).[3][6][9]

Causes serious eye irritation (H319).[3][6][9]

May cause respiratory irritation (H335).[3][6][9]

Precautionary Statements:

Avoid breathing dust/fume/gas/mist/vapors/spray.[3][9]

Wash skin thoroughly after handling.[9]

Wear protective gloves, protective clothing, eye protection, and face protection.[3][9]

Store in a well-ventilated place. Keep container tightly closed.[9]
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Store locked up.[9]

Table 2: Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166,

or goggles.[3][9]

To protect against splashes

and dust.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use.

[3][9]

To prevent skin contact and

irritation.

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

To protect skin and clothing

from contamination.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 136

approved respirator if

exposure limits are exceeded

or if irritation is experienced. A

dust mask (type N95) is

recommended.[4][10]

To prevent inhalation of dust

and vapors, which can cause

respiratory irritation.

Handling and Storage Procedures
Proper handling and storage are essential to maintain the chemical's stability and prevent

accidents.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[9][11][12]

Avoid formation of dust and aerosols.[9]

Avoid contact with skin, eyes, and clothing.[9]
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Wash hands thoroughly after handling.[9]

Do not eat, drink, or smoke in the laboratory.[13]

Storage:

Store in a cool, dry, and well-ventilated place.[7][9][13]

Keep the container tightly closed.[9][13]

Store away from incompatible materials.

The substance is classified under Storage Class 11: Combustible Solids.[4][10]
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Workflow for Safe Handling and Storage

Preparation

Handling

Post-Handling

Assess Risks
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Caption: Logical workflow for the safe handling and storage of 1-Bromo-3,5-dichlorobenzene.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b043179?utm_src=pdf-body-img
https://www.benchchem.com/product/b043179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accidental Release and First Aid Measures
Spill Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE).

Avoid breathing dust.

Sweep up the spilled solid material, avoiding dust generation, and place it in a suitable,

closed container for disposal.[9]

Do not let the product enter drains.[9]

First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[3][9]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3][9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[3]

[9]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Consult a physician.[9]

Experimental Protocol: Sonogashira Coupling
Reaction
1-Bromo-3,5-dichlorobenzene is a versatile reagent in cross-coupling reactions. The following

is a representative protocol for a Sonogashira coupling reaction.[1]

Materials:
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1-Bromo-3,5-dichlorobenzene

Terminal alkyne

Palladium catalyst (e.g., PdCl₂(PPh₃)₂)

Copper(I) iodide (CuI)

Solvent (e.g., Tetrahydrofuran - THF)

Base (e.g., Diisopropylamine)

Dry reaction flask

Standard laboratory glassware and magnetic stirrer

Procedure:

In a dry reaction flask under an inert atmosphere (e.g., nitrogen or argon), add 1-Bromo-3,5-
dichlorobenzene, the terminal alkyne, PdCl₂(PPh₃)₂, and CuI.

Add the solvent (THF) and the base (diisopropylamine).

Stir the reaction mixture at the appropriate temperature (e.g., room temperature or elevated)

and monitor the reaction progress by a suitable analytical technique (e.g., TLC or GC-MS).

Upon completion, quench the reaction and perform a standard aqueous workup.

Extract the product with a suitable organic solvent.

Dry the combined organic layers over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

Filter and concentrate the solvent under reduced pressure.

Purify the crude product by a suitable method, such as column chromatography.
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Experimental Workflow: Sonogashira Coupling
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Caption: A typical experimental workflow for a Sonogashira coupling reaction using 1-Bromo-
3,5-dichlorobenzene.

Waste Disposal
Dispose of 1-Bromo-3,5-dichlorobenzene and any contaminated materials as hazardous

waste in accordance with local, state, and federal regulations.[3][8] As a halogenated organic

compound, it should be collected in a designated "halogenated organic waste" container.[11]

[12] Do not dispose of it down the drain.[8][9]

Disclaimer: This document is intended as a guide and does not replace a thorough risk

assessment that should be conducted before handling this chemical. Always refer to the latest

Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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